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Compound of Interest

Compound Name: PIGMENT YELLOW 139

Cat. No.: B1584003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the incorporation and

characterization of Pigment Yellow 139, an isoindoline-based colorant, within bio-based

polymer systems. The protocols outlined are intended for research and development purposes,

particularly exploring applications in biomedical devices and drug delivery systems.

Introduction
Pigment Yellow 139 (PY 139) is a high-performance organic pigment known for its excellent

heat stability, lightfastness, and vibrant reddish-yellow hue.[1][2] While traditionally used in

conventional plastics and coatings, its potential utility in bio-based polymers such as polylactic

acid (PLA), polycaprolactone (PCL), and polyhydroxyalkanoates (PHAs) is an emerging area of

interest.[3][4] The isoindoline core structure of PY 139 is also found in various biologically

active molecules, suggesting that its derivatives could be explored for applications in drug

delivery and medical devices.[5][6]

This document provides detailed protocols for the preparation of PY 139-pigmented bio-based

polymer films, their characterization, and preliminary biocompatibility assessment. Furthermore,

it explores the hypothetical application of these systems in drug delivery, based on the known

biological activities of related isoindoline compounds.
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Physicochemical Properties of Pigment Yellow 139
A summary of the key properties of Pigment Yellow 139 is presented in Table 1. This data is

essential for determining suitable processing conditions when incorporating the pigment into

bio-based polymer matrices.

Property Value References

Chemical Class Isoindoline [4]

C.I. Name Pigment Yellow 139 [7]

CAS Number 36888-99-0 [7]

Molecular Formula C₁₆H₉N₅O₆ [8]

Molecular Weight 367.27 g/mol [8]

Heat Resistance (in HDPE) Up to 250°C [2][7]

Lightfastness (BWS) 7-8 [7]

Migration Resistance (in

flexible PVC)
Good [1]

Solubility
Virtually insoluble in most

solvents
[4][7]

Experimental Protocols
Surface Treatment of Pigment Yellow 139 for Enhanced
Compatibility
To improve the dispersion of the hydrophobic PY 139 in polar bio-based polymer matrices, a

surface treatment is recommended. This protocol describes a method using a silane coupling

agent.

Objective: To enhance the interfacial adhesion between Pigment Yellow 139 and the bio-

based polymer matrix.

Materials:
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Pigment Yellow 139 powder

(3-Aminopropyl)triethoxysilane (APTES)

Ethanol (anhydrous)

Deionized water

Glacial acetic acid

Mechanical stirrer

Centrifuge

Oven

Protocol:

Prepare a 95% ethanol/5% deionized water solution. Adjust the pH to 4.5-5.5 with glacial

acetic acid.

Add APTES to the ethanol/water solution to a final concentration of 2% (w/v) and stir for 1

hour to hydrolyze the silane.

Disperse 10 g of Pigment Yellow 139 powder in 100 mL of the prepared APTES solution.

Stir the suspension mechanically at room temperature for 4 hours.

Separate the surface-treated pigment from the solution by centrifugation at 5000 rpm for 15

minutes.

Wash the pigment pellet twice with anhydrous ethanol to remove unreacted APTES.

Dry the surface-treated Pigment Yellow 139 in an oven at 80°C for 12 hours.

Store the dried, surface-treated pigment in a desiccator.
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Diagram 1: Workflow for Surface Treatment of Pigment Yellow 139.
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Preparation of Pigmented Bio-based Polymer Films via
Solvent Casting
This protocol details the fabrication of pigmented films, a method suitable for initial screening

and small-scale production.[9]

Objective: To produce thin films of bio-based polymers containing a homogenous dispersion of

Pigment Yellow 139.

Materials:

Bio-based polymer (e.g., PLA, PCL) pellets or powder

Surface-treated Pigment Yellow 139

Dichloromethane (DCM) or a suitable solvent for the chosen polymer

Glass petri dishes

Magnetic stirrer

Ultrasonic bath

Fume hood

Protocol:

Prepare a 5% (w/v) solution of the bio-based polymer in DCM by dissolving the polymer with

magnetic stirring.

Weigh the desired amount of surface-treated Pigment Yellow 139 to achieve the target

loading (e.g., 0.1%, 0.5%, 1.0% w/w relative to the polymer).

Disperse the pigment in a small volume of DCM using an ultrasonic bath for 15 minutes to

break up agglomerates.

Add the pigment dispersion to the polymer solution and stir for an additional 2 hours to

ensure homogeneity.
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Pour a defined volume of the pigmented polymer solution into a level glass petri dish.

Allow the solvent to evaporate slowly in a fume hood at room temperature for 24-48 hours.

Once completely dry, carefully peel the film from the petri dish.

Store the films in a desiccator for further characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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